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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964 Get Quote

Onitin 2'-O-glucoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside isolated from the fern

Onychium japonicum. This document provides a comprehensive overview of its known physical

and chemical properties. At present, detailed experimental protocols for its isolation, synthesis,

and biological evaluation are not extensively documented in publicly accessible scientific

literature. Similarly, information regarding its specific biological activities and associated

signaling pathways remains to be elucidated. This guide consolidates the available data from

chemical databases and supplier information to serve as a foundational resource for

researchers interested in this compound.

Physical and Chemical Properties
While comprehensive experimental data is limited, the fundamental physical and chemical

properties of Onitin 2'-O-glucoside have been computed and are available through various

chemical databases. This information is crucial for handling, storage, and initial experimental

design.
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The table below summarizes the key physical and chemical properties of Onitin 2'-O-
glucoside. It is important to note that much of this data is computed rather than experimentally

determined and should be used as a reference.

Property Value Source

Molecular Formula C₂₁H₃₀O₈ PubChem[1]

Molecular Weight 410.5 g/mol PubChem[1]

IUPAC Name

4-hydroxy-2,2,5,7-tetramethyl-

6-[2-[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyethyl]-3H-inden-1-one

PubChem[1]

CAS Number 76947-60-9 ChemFaces[2]

Appearance Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Density Not reported -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone,

Pyridine, Methanol, Ethanol.

ChemFaces[2]

Storage Conditions

Store at -20°C. For solutions,

store as aliquots in tightly

sealed vials at -20°C, useable

for up to two weeks.[2][3]

Immunomart, ChemFaces

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological analysis of Onitin 2'-
O-glucoside are not available in the currently accessible scientific literature. The compound is

known to be isolated from the herb Onychium japonicum.[2] General methodologies for the
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isolation of glycosides from plant materials typically involve extraction with polar solvents,

followed by chromatographic separation techniques.

General Isolation Workflow (Hypothetical)
The following diagram illustrates a generalized workflow for the isolation of sesquiterpenoid

glycosides from a plant source. This is a hypothetical protocol and would require optimization

for the specific case of Onitin 2'-O-glucoside.

Dried Onychium japonicum Plant Material Maceration/Soxhlet Extraction
(e.g., with Methanol/Ethanol)

Solvent Filtration/Concentration Solvent-Solvent Partitioning
(e.g., Ethyl Acetate/Water)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Organic Phase Preparative HPLC/TLCFractions Pure Onitin 2'-O-glucoside

Click to download full resolution via product page

Caption: Hypothetical workflow for the isolation of Onitin 2'-O-glucoside.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature regarding the biological

activity or the mechanism of action of Onitin 2'-O-glucoside. Sesquiterpenoids, as a class of

natural products, are known to exhibit a wide range of biological activities, and glycosylation

can significantly impact their bioavailability and pharmacological effects. Research into the

biological properties of Onitin 2'-O-glucoside would be a novel area of investigation.

Given the lack of data on its specific interactions, a diagram of a signaling pathway involving

Onitin 2'-O-glucoside cannot be provided.

Future Research Directions
The dearth of information on Onitin 2'-O-glucoside presents several opportunities for future

research:

Isolation and Characterization: A primary research effort should focus on the isolation of

Onitin 2'-O-glucoside from Onychium japonicum and the complete experimental

characterization of its physical and chemical properties, including detailed spectroscopic

analysis (¹H NMR, ¹³C NMR, IR, UV-Vis, and high-resolution mass spectrometry).
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Synthesis: The development of a synthetic route to Onitin 2'-O-glucoside would enable the

production of larger quantities for biological studies and the generation of analogs for

structure-activity relationship (SAR) studies.

Biological Screening: The purified compound should be subjected to a broad range of

biological assays to identify any potential therapeutic activities, such as anticancer, anti-

inflammatory, antimicrobial, or antiviral effects.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent research should focus on elucidating the underlying mechanism of action,

including the identification of molecular targets and signaling pathways.

The following diagram illustrates a potential logical workflow for future research on Onitin 2'-O-
glucoside.

Onitin 2'-O-glucoside
(Limited Data)

Isolation from Onychium japonicum
& Full Characterization

Development of a
Synthetic Route

Broad Biological Activity Screening

Structure-Activity Relationship Studies

Mechanism of Action Studies

If Active

Potential Lead Compound for
Drug Development
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Click to download full resolution via product page

Caption: A proposed logical workflow for future research on Onitin 2'-O-glucoside.

Conclusion
Onitin 2'-O-glucoside is a natural product with a defined chemical structure but a largely

unexplored profile of physical, chemical, and biological properties. This technical guide

consolidates the currently available information and highlights the significant gaps in our

knowledge. It is hoped that this document will serve as a catalyst for further research into this

intriguing sesquiterpenoid glycoside, potentially unlocking new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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